2-Chloro-6-(3-fluoro-phenyl-amino)-purine
Cat. No. B8502971
M. Wt: 263.66 g/mol
InChI Key: GCANLUVJHHUMQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07091346B1
Procedure details
2 g (10.58 mmol) of 2,6-dichloro-purine and 5.9 g (52.9 mmol) of 3-fluoro-aniline (Fluka, Buchs, Switzerland) are stirred in 60 ml of n-butanol and 3 ml of DMF at 80° C. for 5 h. The cooled reaction mixture is treated with isopropanol and the crystal mass which has precipitated out is filtered off and dried. 2-Chloro-6-(3-fluoro-phenyl-amino)-purine is obtained; m.p.>250° C.; FAB-MS: (M+H)+=264; Rf=0.3 (CH2Cl2:methanol 9:1).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:10]=[C:9]2[C:5]([NH:6][CH:7]=[N:8]2)=[C:4](Cl)[N:3]=1.[F:12][C:13]1[CH:14]=[C:15]([CH:17]=[CH:18][CH:19]=1)[NH2:16].CN(C=O)C.C(O)(C)C>C(O)CCC>[Cl:1][C:2]1[N:10]=[C:9]2[C:5]([NH:6][CH:7]=[N:8]2)=[C:4]([NH:16][C:15]2[CH:17]=[CH:18][CH:19]=[C:13]([F:12])[CH:14]=2)[N:3]=1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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ClC1=NC(=C2NC=NC2=N1)Cl
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Name
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Quantity
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5.9 g
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Type
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reactant
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Smiles
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FC=1C=C(N)C=CC1
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(CCC)O
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The cooled reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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the crystal mass which has precipitated out
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=NC(=C2NC=NC2=N1)NC1=CC(=CC=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
